Cas no 7780-63-4 (Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate)

• Product Name: Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
• CAS No: 7780-63-4
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 983822
• PubChem ID: 13156376
• Update Time: 2025-04-20

Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate Chemical and Physical Properties

Names and Identifiers

• Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
• 17,21-Diacetyloxypregna-4,9(11)-diene-3,20-dione
• 7780-63-4
• DTXSID501222208
• SCHEMBL8999989
• 17,21-Bis(acetyloxy)pregna-4,9(11)-diene-3,20-dione

• Inchi： 1S/C25H32O6/c1-15(26)30-14-22(29)25(31-16(2)27)12-9-21-19-6-5-17-13-18(28)7-10-23(17,3)20(19)8-11-24(21,25)4/h8,13,19,21H,5-7,9-12,14H2,1-4H3/t19-,21+,23+,24+,25+/m1/s1
• InChI Key： LLGOOEUGJKRNNG-NTEVEYFYSA-N
• SMILES： O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 428.21988874g/mol
• Monoisotopic Mass: 428.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.7Ų